Cas no 1361776-43-3 (Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate)

• Product Name: Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate
• CAS No: 1361776-43-3
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4926680
• Update Time: 2025-05-22

Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)7-4-11(17-12(16)5-7)9-6-8(14)2-3-10(9)15/h2-6H,1H3
• InChI Key： VUJMJEJCJKYZEN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C(=O)OC)C=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 4.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate

Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate: A Comprehensive Overview

Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate (CAS No. 1361776-43-3) is a highly specialized organic compound with significant applications in various fields, particularly in the realm of chemical synthesis and material science. This compound has garnered attention due to its unique structural properties and potential for advanced chemical transformations. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in understanding its applications and biological activities.

The chemical structure of Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate is defined by a central isonicotinate moiety, which serves as a versatile platform for further functionalization. The presence of chlorine atoms at specific positions on the aromatic rings introduces unique electronic and steric properties, making this compound an ideal candidate for exploring novel chemical reactions and molecular interactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its chlorine substituents play a critical role in directing assembly processes.

One of the most notable aspects of Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate is its ability to undergo various substitution reactions at the chlorine-bearing positions. Researchers have exploited this property to develop efficient routes for synthesizing biologically active molecules. For instance, recent findings demonstrate that substituting one or both chlorine atoms with electron-rich groups can significantly enhance the compound's pharmacological activity, making it a promising lead for drug discovery efforts targeting specific disease pathways.

Moreover, the methyl ester group attached to the isonicotinate ring contributes to the compound's solubility and stability under varying reaction conditions. This feature has been leveraged in recent studies to investigate its role as an intermediate in the synthesis of complex organic molecules with tailored functionalities. By carefully controlling reaction conditions and utilizing advanced catalytic systems, chemists have successfully employed Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate in constructing intricate architectures with potential applications in electronics and optoelectronics.

In terms of synthesis, Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic chemistry have enabled more efficient and selective pathways for its preparation, reducing production costs and minimizing environmental impact. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality chemical intermediates.

Another area of active research involves understanding the biological activity of Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate and its derivatives. Studies have shown that this compound exhibits moderate antifungal and antibacterial properties, making it a candidate for further exploration in agrochemical applications. Additionally, its ability to interact with specific protein targets has prompted investigations into its potential as a therapeutic agent in treating infectious diseases.

From an environmental perspective, researchers are also examining the degradation pathways of Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate under different conditions to assess its ecological footprint. Understanding how this compound behaves in natural environments is crucial for ensuring sustainable practices in its production and use.

In conclusion, Methyl 2-chloro-6-(2,5-dichlorophenyl)isonicotinate (CAS No. 1361776-43-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing chemical research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various industries.